Cas no 1700035-46-6 (tert-butyl N-4-amino-3-(2-methylpropoxy)phenylcarbamate)

• Product Name: tert-butyl N-4-amino-3-(2-methylpropoxy)phenylcarbamate
• CAS No: 1700035-46-6
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5901750
• PubChem ID: 165958851
• Update Time: 2025-05-19

tert-butyl N-4-amino-3-(2-methylpropoxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-amino-3-(2-methylpropoxy)phenylcarbamate
• 1700035-46-6
• tert-butyl N-[4-amino-3-(2-methylpropoxy)phenyl]carbamate
• EN300-1294513

• Inchi： 1S/C15H24N2O3/c1-10(2)9-19-13-8-11(6-7-12(13)16)17-14(18)20-15(3,4)5/h6-8,10H,9,16H2,1-5H3,(H,17,18)
• InChI Key： WGFJKDMABAHZTQ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=C1)OCC(C)C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-4-amino-3-(2-methylpropoxy)phenylcarbamate

Introduction to Tert-butyl N-4-amino-3-(2-methylpropoxy)phenylcarbamate (CAS No. 1700035-46-6)

Tert-butyl N-4-amino-3-(2-methylpropoxy)phenylcarbamate, identified by its CAS number 1700035-46-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, an amino group, and a 2-methylpropoxy substituent on a phenyl ring, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Tert-butyl N-4-amino-3-(2-methylpropoxy)phenylcarbamate have been subjects of extensive research due to its potential role in drug development. The tert-butyl group, a common protective group in organic synthesis, enhances the stability of the molecule during various chemical transformations. Meanwhile, the amino group and the 2-methylpropoxy substituent introduce specific functionalities that can interact with biological targets, making this compound a valuable candidate for further exploration.

In recent years, there has been growing interest in carbamate-based compounds due to their ability to modulate various biological pathways. For instance, studies have shown that carbamates can act as inhibitors or activators of enzymes and receptors involved in metabolic processes, inflammation, and neurodegenerative diseases. The specific arrangement of atoms in Tert-butyl N-4-amino-3-(2-methylpropoxy)phenylcarbamate suggests that it may have similar modulatory effects on biological systems.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has indicated that carbamates can cross the blood-brain barrier and interact with central nervous system (CNS) targets. The structural features of Tert-butyl N-4-amino-3-(2-methylpropoxy)phenylcarbamate may enhance its ability to penetrate this barrier, making it a promising candidate for developing novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the presence of the 2-methylpropoxy group in Tert-butyl N-4-amino-3-(2-methylpropoxy)phenylcarbamate adds another layer of complexity to its biological activity. This substituent can influence both the solubility and binding affinity of the compound, which are critical factors in drug design. By optimizing these properties, researchers can enhance the efficacy and reduce side effects associated with carbamate-based drugs.

The latest advancements in computational chemistry have also played a crucial role in understanding the behavior of Tert-butyl N-4-amino-3-(2-methylpropoxy)phenylcarbamate. Molecular modeling techniques have allowed scientists to predict how this compound interacts with biological targets at an atomic level. These insights have been invaluable in guiding experimental efforts and accelerating the discovery process.

In conclusion, Tert-butyl N-4-amino-3-(2-methylpropoxy)phenylcarbamate (CAS No. 1700035-46-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing some of today's most challenging medical conditions.